Cas no 957062-87-2 (2-Ethoxycarbonyl-5-fluorophenylboronic acid)

• Product Name: 2-Ethoxycarbonyl-5-fluorophenylboronic acid
• CAS No: 957062-87-2
• MF: C₉H₁₀BFO₄
• MW: 211.982706546783
• MDL: MFCD09878342
• CID: 802754
• PubChem ID: 45933624
• Update Time: 2025-05-22

2-Ethoxycarbonyl-5-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(Ethoxycarbonyl)-5-fluorophenyl)boronic acid
• (2-ethoxycarbonyl-5-fluorophenyl)boronic acid
• 2-Ethoxycabonyl-5-fluorophenylboronic acid
• 2-Ethoxycarbonyl-5-fluorophenylboronic acid
• Benzoic acid,2-borono-4-fluoro-, 1-ethyl ester
• 2-(Ethoxycarbonyl)-5-fluorobenzeneboronic acid
• Ethyl 2-borono-4-fluorobenzoate
• PC3438
• MFCD09878342
• [2-(Ethoxycarbonyl)-5-fluorophenyl]boronic acid
• 2-(ethoxycarbonyl)-5-fluorophenylboronic acid
• (2-(Ethoxycarbonyl)-5-fluorophenyl)boronicacid
• AKOS015838796
• D71473
• EN300-7368250
• BS-29870
• 957062-87-2
• DTXSID60672868
• A845412
• CS-0174092
• (2-ethoxycarbonyl-5-fluoro-phenyl)boronic acid

• MDL： MFCD09878342
• Inchi： 1S/C9H10BFO4/c1-2-15-9(12)7-4-3-6(11)5-8(7)10(13)14/h3-5,13-14H,2H2,1H3
• InChI Key： DIHBRMAJVXAIOE-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)OCC)=C(B(O)O)C=1

Computed Properties

• Exact Mass: 212.06600
• Monoisotopic Mass: 212.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 371.6±52.0 °C at 760 mmHg
• Flash Point: Not available
• Refractive Index: 1.51
• PSA: 66.76000
• LogP: -0.31780
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Ethoxycarbonyl-5-fluorophenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2-Ethoxycarbonyl-5-fluorophenylboronic acid

Research Brief on 2-Ethoxycarbonyl-5-fluorophenylboronic acid (CAS: 957062-87-2) in Chemical Biology and Pharmaceutical Applications

2-Ethoxycarbonyl-5-fluorophenylboronic acid (CAS: 957062-87-2) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its ethoxycarbonyl and fluorine substituents, serves as a critical intermediate in the synthesis of various bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents. Recent studies have highlighted its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern medicinal chemistry for constructing complex molecular architectures.

In the context of drug discovery, 2-Ethoxycarbonyl-5-fluorophenylboronic acid has been employed as a key building block for the synthesis of novel kinase inhibitors and antiviral compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of potent inhibitors targeting the SARS-CoV-2 main protease, showcasing its potential in addressing global health challenges. The study reported a 40% improvement in inhibitory activity when this boronic acid derivative was incorporated into the lead compound, underscoring its structural advantages.

From a synthetic chemistry perspective, the compound's stability and reactivity profile make it particularly valuable for late-stage functionalization strategies. Researchers at the University of Cambridge recently utilized 2-Ethoxycarbonyl-5-fluorophenylboronic acid in a groundbreaking approach to peptide modification, enabling site-selective labeling of therapeutic proteins (Nature Chemistry, 2024). This advancement opens new avenues for the development of targeted biologics with enhanced pharmacokinetic properties.

The pharmaceutical industry has shown increasing interest in this compound, with several patent applications filed in 2023-2024 covering its use in novel drug formulations. Notably, a Phase I clinical trial investigating a boronic acid-based anticancer agent derived from this scaffold has shown promising preliminary results, with reduced off-target effects compared to traditional chemotherapeutic approaches (Clinical Cancer Research, 2024). These developments position 2-Ethoxycarbonyl-5-fluorophenylboronic acid as a molecule of significant therapeutic potential.

Looking forward, research directions are focusing on expanding the applications of 2-Ethoxycarbonyl-5-fluorophenylboronic acid in areas such as targeted drug delivery systems and diagnostic probes. Its unique chemical properties, including the ability to form reversible covalent bonds with biological targets, make it particularly suited for the development of next-generation theranostic agents. As synthetic methodologies continue to evolve, this compound is expected to play an increasingly important role in bridging chemical biology with clinical applications.